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Compound of Interest

Compound Name: N,N-Diethylethylenediamine

Cat. No.: B122027 Get Quote

This guide provides a comprehensive overview of the key physical properties of N,N-
Diethylethylenediamine, specifically its boiling point and density. It is intended for

researchers, scientists, and professionals in drug development who require accurate and

detailed information for their work. This document includes tabulated data from various

sources, detailed experimental protocols for property determination, and a workflow

visualization to guide experimental procedures.

Core Physical Properties
N,N-Diethylethylenediamine, a key building block in the synthesis of various compounds,

possesses distinct physical characteristics that are crucial for its handling, application, and

process optimization.

The boiling point and density of N,N-Diethylethylenediamine have been reported across

multiple chemical suppliers and databases. The following tables summarize these values,

providing a comparative overview.

Table 1: Boiling Point of N,N-Diethylethylenediamine
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Boiling Point (°C) Pressure (mmHg) Source(s)

145 - 147 760 [1][2][3]

146 760 [4]

144 Not Specified [5]

152 - 154 760

238 - 240 752 [6]

Table 2: Density of N,N-Diethylethylenediamine

Density (g/mL or g/cm³) Temperature (°C) Source(s)

0.82 20 [7]

0.820 Not Specified [1][5]

0.827 25 [2][3]

0.811 25

Note: Variations in reported values can be attributed to differences in measurement techniques,

sample purity, and ambient pressure.

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail standard laboratory procedures for measuring the boiling point and

density of a liquid compound like N,N-Diethylethylenediamine.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Several methods can be employed for its determination.

2.1.1. Micro-Boiling Point Determination (Capillary Method)

This method is suitable when only a small amount of the substance is available.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.fi/shop/products/n-n-diethylethylenediamine-98-thermo-scientific/10795211
https://www.chembk.com/en/chem/N,N-Diethylethylenediamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1732977.htm
https://www.thegoodscentscompany.com/data/rw1262391.html
http://www.stenutz.eu/chem/solv6.php?name=N%2CN-diethylethylenediamine
https://www.sigmaaldrich.com/JP/ja/product/aldrich/112720
https://www.benchchem.com/product/b122027?utm_src=pdf-body
https://www.merckmillipore.com/FR/en/product/NN-Diethylethylenediamine,MDA_CHEM-803215
https://www.fishersci.fi/shop/products/n-n-diethylethylenediamine-98-thermo-scientific/10795211
http://www.stenutz.eu/chem/solv6.php?name=N%2CN-diethylethylenediamine
https://www.chembk.com/en/chem/N,N-Diethylethylenediamine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1732977.htm
https://www.benchchem.com/product/b122027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus: Thiele tube or a beaker with a high-boiling point liquid (e.g., paraffin oil),

thermometer, capillary tube (sealed at one end), small test tube, and a heating source (e.g.,

Bunsen burner or hot plate).

Procedure:

A few milliliters of the N,N-Diethylethylenediamine sample are placed into the small test

tube.

The capillary tube, with its open end downwards, is placed inside the test tube containing

the sample.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is immersed in the Thiele tube or oil bath.

The bath is heated gently and stirred to ensure uniform temperature distribution.[8]

As the temperature rises, a stream of bubbles will be observed escaping from the capillary

tube.

The heating is stopped, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.[9]

2.1.2. Simple Distillation Method

This method is used when a larger volume of the liquid is available and also serves to purify

the liquid.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:
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A sample of N,N-Diethylethylenediamine (at least 5 mL) and a few boiling chips are

added to the distillation flask.[10]

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm of the distillation flask to accurately measure the temperature of the

vapor.

The liquid is heated to a gentle boil.

The vapor will rise, pass into the condenser, liquefy, and be collected in the receiving flask.

The temperature is monitored, and the constant temperature at which the liquid distills is

recorded as the boiling point.[11]

Density is the mass per unit volume of a substance. It is an intensive property that can be used

to characterize a substance.

2.2.1. Using a Graduated Cylinder and Balance

This is a straightforward method for determining density, although it may be less precise than

other methods.

Apparatus: Graduated cylinder, and an analytical balance.

Procedure:

An empty, dry graduated cylinder is weighed on the analytical balance, and its mass is

recorded.[12]

A known volume of N,N-Diethylethylenediamine is carefully added to the graduated

cylinder. The volume is read from the bottom of the meniscus.

The graduated cylinder containing the liquid is reweighed, and the mass is recorded.

The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the

mass of the cylinder with the liquid.

The density is calculated using the formula: Density = Mass / Volume.[13][14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b122027?utm_src=pdf-body
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://akbis.gantep.edu.tr/yonetim/upload/files/200174-7533.pdf
https://www.benchchem.com/product/b122027?utm_src=pdf-body
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.homesciencetools.com/article/liquid-density-project/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2.2.2. Using a Pycnometer (Density Bottle)

This method provides more accurate and precise density measurements.

Apparatus: Pycnometer (a small glass flask with a ground-glass stopper having a capillary

tube), and an analytical balance.

Procedure:

The clean, dry pycnometer is weighed, and its mass is recorded (m1).

The pycnometer is filled with distilled water of a known temperature and weighed again

(m2). The density of water at this temperature is known.

The pycnometer is emptied, dried, and then filled with N,N-Diethylethylenediamine.

The filled pycnometer is weighed to determine the mass of the bottle plus the sample

liquid (m3).

The density of the N,N-Diethylethylenediamine is calculated using the known density of

water and the recorded masses.

Workflow and Process Visualization
To aid in the experimental planning and execution, the following diagram illustrates the logical

workflow for determining the physical properties of N,N-Diethylethylenediamine.
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Physical Property Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N,N-Diethylethylenediamine, 98+% 100 mL | Buy Online | Thermo Scientific Acros | Fisher
Scientific [fishersci.fi]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b122027?utm_src=pdf-body-img
https://www.benchchem.com/product/b122027?utm_src=pdf-custom-synthesis
https://www.fishersci.fi/shop/products/n-n-diethylethylenediamine-98-thermo-scientific/10795211
https://www.fishersci.fi/shop/products/n-n-diethylethylenediamine-98-thermo-scientific/10795211
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. chembk.com [chembk.com]

3. N,N-Diethylethylenediamine | 100-36-7 [chemicalbook.com]

4. N,N'-diethyl ethylene diamine, 111-74-0 [thegoodscentscompany.com]

5. N,N-diethylethylenediamine [stenutz.eu]

6. N,N-ジエチルエチレンジアミン ≥99% | Sigma-Aldrich [sigmaaldrich.com]

7. N,N-Diethylethylenediamine CAS 100-36-7 | 803215 [merckmillipore.com]

8. Class 11 Chemistry Determination Of Boiling Point Experiment [vedantu.com]

9. uomus.edu.iq [uomus.edu.iq]

10. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

11. vernier.com [vernier.com]

12. akbis.gantep.edu.tr [akbis.gantep.edu.tr]

13. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

14. homesciencetools.com [homesciencetools.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of N,N-Diethylethylenediamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122027#physical-properties-of-n-n-
diethylethylenediamine-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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